Cas no 2172511-55-4 (2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-2-methylpentanoic acid)

• Product Name: 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-2-methylpentanoic acid
• CAS No: 2172511-55-4
• MF: C₂₆H₂₈N₄O₅
• MW: 476.524326324463
• CID: 5897851
• PubChem ID: 165807398
• Update Time: 2025-06-07

2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-2-methylpentanoic acid
• EN300-1528387
• 2172511-55-4
• 2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}-2-methylpentanoic acid

• Inchi： 1S/C26H28N4O5/c1-3-12-26(2,24(32)33)29-23(31)15-30-14-17(13-27-30)28-25(34)35-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,13-14,22H,3,12,15-16H2,1-2H3,(H,28,34)(H,29,31)(H,32,33)
• InChI Key： WNOLDNGKHFOZIJ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=NN(C=1)CC(NC(C(=O)O)(C)CCC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.20597001g/mol
• Monoisotopic Mass: 476.20597001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 123Ų

Additional information on 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-2-methylpentanoic acid

Introduction to 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-2-methylpentanoic Acid (CAS No. 2172511-55-4)

2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-2-methylpentanoic acid, identified by its CAS number 2172511-55-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules characterized by its complex structure, which includes a pyrazole moiety, a fluorenylmethoxycarbonyl (Fmoc) protected amine group, and an acetic acid derivative. The intricate arrangement of these functional groups imparts unique chemical and biological properties, making it a promising candidate for further exploration in medicinal chemistry.

The pyrazole core is a heterocyclic aromatic compound that is widely recognized for its presence in numerous bioactive molecules. Pyrazoles exhibit a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. In the context of 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-2-methylpentanoic acid, the pyrazole ring is linked to an amine group via an acetic acid derivative, which enhances its solubility and bioavailability. This structural feature is particularly relevant in drug design, as it allows for better interaction with biological targets while maintaining stability in physiological conditions.

The presence of the fluorenylmethoxycarbonyl (Fmoc) group in this compound is another critical feature. Fmoc is commonly used in peptide synthesis as an protecting group for amino acids. However, in this context, the Fmoc moiety serves a different purpose: it provides a stable and easily removable protecting group for the amine functionality, allowing for controlled modifications during synthetic pathways. This characteristic makes the compound valuable in the development of peptide-based drugs and other therapeutic agents where precise control over functional group transformations is essential.

The acetic acid derivative component of the molecule contributes to its overall solubility and metabolic stability. Acetic acid derivatives are frequently incorporated into drug molecules to improve pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). By integrating this moiety into the structure of 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-2-methylpentanoic acid, researchers aim to enhance its bioavailability and reduce potential side effects associated with poor solubility or rapid degradation.

Recent advancements in computational chemistry and molecular modeling have enabled more precise predictions of the biological activity of complex molecules like 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-2-methylpentanoic acid. These tools have been instrumental in identifying potential binding interactions with target proteins and enzymes, which is crucial for drug discovery. For instance, studies have shown that the pyrazole ring can interact with specific pockets on enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. Additionally, the Fmoc group can be strategically removed during synthesis to reveal an amine that can form hydrogen bonds or other non-covalent interactions with biological targets.

The methylpentanoic acid component at one end of the molecule adds another layer of complexity and functionality. This side chain can influence the compound's solubility profile and its ability to cross biological membranes. By carefully designing this part of the molecule, chemists can optimize its pharmacokinetic properties while maintaining or enhancing its biological activity. This approach aligns with current trends in drug development, where multifunctional molecules are designed to address multiple therapeutic targets simultaneously.

In terms of synthetic pathways, 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-2-methylpentanoic acid represents a challenging but rewarding target for organic chemists. The synthesis involves multiple steps, including protection-deprotection strategies for the amine group and careful control of reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently than ever before. Techniques such as flow chemistry and automated synthesis have significantly reduced reaction times and improved yields, making it feasible to produce larger quantities of this compound for further research.

The potential applications of CAS No. 2172511-55-4 are vast and span across various therapeutic areas. Given its structural features, it is particularly interesting for developing treatments against neurological disorders, where precise targeting of specific enzymes or receptors is crucial. Additionally, its ability to interact with inflammatory pathways makes it a promising candidate for anti-inflammatory drugs. Preclinical studies have begun to explore these possibilities, with initial results indicating promising activity against certain disease models.

One notable aspect of this compound is its versatility in medicinal chemistry applications. The modular nature of its structure allows researchers to make targeted modifications without significantly altering its core functionality. This flexibility enables the exploration of different pharmacological profiles by introducing variations at specific positions within the molecule. Such adaptability is highly valued in drug discovery pipelines, as it allows for rapid iteration and optimization based on experimental data.

As research continues to uncover new therapeutic targets and mechanisms, compounds like CAS No. 2172511-55-4 are likely to play an increasingly important role in drug development efforts worldwide. The combination of innovative synthetic techniques and advanced computational methods ensures that researchers will continue to discover novel applications for this class of molecules well into the future.